BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular weight of (E)-Oct-2-enal-d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-Oct-2-enal-d2

Cat. No.: B15562528

An in-depth analysis of the molecular weight of (E)-Oct-2-enal-d2 is crucial for researchers in
various fields, including metabolism studies, tracer experiments, and mass spectrometry-based
applications. This document provides a concise technical overview of its determination.

Data Presentation: Molecular Weight

The molecular weight of (E)-Oct-2-enal-d2 is calculated based on the molecular formula of the
parent compound, (E)-Oct-2-enal, and the atomic mass of deuterium. The molecular formula
for (E)-Oct-2-enal is CsH140.[1][2][3][4] In the deuterated version, two hydrogen atoms
(protium) are replaced by two deuterium atoms. The atomic weight of deuterium is
approximately 2.014 atomic mass units (amu).[5]

The table below summarizes the key quantitative data.

Average Molecular  Monoisotopic Mass

Compound Molecular Formula .

Weight ( g/mol ) (Da)
(E)-Oct-2-enal CsH140 126.20 126.1045
(E)-Oct-2-enal-d2 CsH12D20 128.21 128.1170

Experimental Protocols

The determination of the molecular weight of (E)-Oct-2-enal-d2 is a theoretical calculation
based on established atomic weights. As such, no experimental protocols are applicable for
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this calculation. The value would be confirmed experimentally using techniques such as mass
spectrometry.

Signaling Pathways

Signaling pathways are not relevant to the determination of the molecular weight of a chemical
compound.

Visualization of Isotopic Relationship

The following diagram illustrates the relationship between (E)-Oct-2-enal and its deuterated
isotopologue, (E)-Oct-2-enal-d2.
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Isotopic relationship between (E)-Oct-2-enal and (E)-Oct-2-enal-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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